Cas no 455256-35-6 ((azidomethyl)cyclopentane)

• Product Name: (azidomethyl)cyclopentane
• CAS No: 455256-35-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD14695162
• CID: 858756
• PubChem ID: 18621695
• Update Time: 2025-05-19

(azidomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (Azidomethyl)-cyclopentane
• (azidomethyl)cyclopentane

• MDL： MFCD14695162
• Inchi： 1S/C6H11N3/c7-9-8-5-6-3-1-2-4-6/h6H,1-5H2
• InChI Key： IFBZCEXADKNJSV-UHFFFAOYSA-N
• SMILES： N(CC1CCCC1)=[N+]=[N-]

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on (azidomethyl)cyclopentane

Comprehensive Overview of (Azidomethyl)cyclopentane (CAS No. 455256-35-6): Properties, Applications, and Innovations

The compound (azidomethyl)cyclopentane (CAS No. 455256-35-6) is a specialized organic molecule featuring a cyclopentane backbone with an azidomethyl functional group. This unique structure has garnered significant attention in pharmaceutical research, materials science, and synthetic chemistry due to its versatile reactivity. The presence of the azide group (-N₃) enables click chemistry applications, making it a valuable building block for drug discovery and polymer modification. Researchers are increasingly exploring its potential in bioconjugation and bioorthogonal chemistry, aligning with the growing demand for precision tools in biotechnology.

In recent years, the rise of green chemistry and sustainable synthesis has driven interest in optimizing the production of (azidomethyl)cyclopentane. Innovations in catalytic methods and solvent-free reactions aim to reduce environmental impact while maintaining high yields. The compound’s stability under physiological conditions also positions it as a candidate for prodrug design and targeted drug delivery systems—a hot topic in personalized medicine. Its compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) further enhances its utility in creating complex molecular architectures.

From an industrial perspective, 455256-35-6 is often discussed alongside high-value intermediates for agrochemicals and specialty polymers. The cyclopentane ring contributes to lipophilicity, which can improve membrane permeability in bioactive molecules—a critical factor in CNS drug development. Analytical techniques like HPLC and NMR are routinely employed to verify purity, as even trace impurities can affect downstream applications. Safety protocols emphasize handling azides with care, though the compound itself is not classified under restricted categories.

The intersection of AI-driven molecular design and (azidomethyl)cyclopentane has opened new avenues for virtual screening. Computational models predict its reactivity patterns, accelerating the discovery of novel derivatives for anticancer agents or antiviral therapies. Such advancements resonate with the broader trend of digital chemistry, where machine learning optimizes synthetic routes. Additionally, patent filings highlight its use in photoresist materials for semiconductor manufacturing—a sector experiencing exponential growth due to global chip demand.

Environmental considerations are equally pivotal. Studies focus on the biodegradability of azide-containing compounds, addressing concerns about persistent organic pollutants. Regulatory frameworks like REACH guide the responsible use of 455256-35-6, ensuring compliance without stifling innovation. As the scientific community prioritizes circular economy principles, recycling strategies for azide byproducts are under active investigation.

In summary, (azidomethyl)cyclopentane exemplifies the convergence of cutting-edge research and industrial practicality. Its role in click chemistry, drug formulation, and advanced materials underscores its multidisciplinary relevance. Future directions may explore its integration with nanotechnology or CRISPR-based diagnostics, further solidifying its place in modern science.